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Introduction: The adeno-associated virus (AAV) vector R100 represents a significant

advancement in ocular gene therapy, specifically engineered to overcome the limitations of

conventional AAVs for intravitreal delivery. Developed by 4D Molecular Therapeutics through a

proprietary directed evolution platform, the R100 capsid was selected for its enhanced ability to

penetrate the inner limiting membrane (ILM) of the retina.[1][2][3] This key feature allows for

efficient and widespread transduction of retinal cells, including photoreceptors and retinal

pigment epithelium (RPE), following a minimally invasive intravitreal injection.[2][3][4][5] This

technical guide provides a comprehensive overview of the R100 vector, its applications, and

the methodologies relevant to its development and evaluation.

Core Technology: Directed Evolution of R100
The R100 capsid was discovered through a process of directed evolution in non-human

primates (NHPs).[1][3][6][7] This powerful technique involves generating large, diverse libraries

of AAV capsid variants and subjecting them to selective pressures in a relevant biological
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system to isolate variants with desired properties. In the case of R100, the selection pressure

was for efficient retinal transduction following intravitreal administration in NHPs.[1][5]

Directed Evolution Workflow for R100
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Caption: Directed evolution workflow for the discovery of the R100 AAV vector.
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Mechanism of Action and Therapeutic Applications
The R100 vector's ability to traverse the ILM enables the delivery of therapeutic transgenes to

the outer retina via intravitreal injection, a procedure that is significantly less invasive than

subretinal surgery.[1][3] This has led to the development of several gene therapy candidates,

most notably 4D-150 for the treatment of wet age-related macular degeneration (wet AMD) and

diabetic macular edema (DME).[3][8][9]

4D-150: A Dual-Transgene Approach for Wet AMD
4D-150 utilizes the R100 capsid to deliver a dual-transgene payload designed to inhibit multiple

angiogenic factors involved in the pathology of wet AMD.[9][10] The transgenes express:

Aflibercept: A well-established anti-VEGF protein.[10]

An RNAi molecule targeting VEGF-C: To provide an additional mechanism of anti-angiogenic

activity.[10]

By targeting four distinct angiogenic factors (VEGF-A, VEGF-B, PlGF, and VEGF-C), 4D-150

aims to provide a broad, robust, and durable therapeutic effect from a single intravitreal

injection.[9][10]

Proposed Mechanism of Action for 4D-150
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Caption: Proposed mechanism of action for the 4D-150 gene therapy product.
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Quantitative Data Summary
The following tables summarize the key quantitative data from preclinical and clinical studies of

the R100 vector and the 4D-150 gene therapy product.

Table 1: Preclinical Transduction Efficiency of R100
Model
System

Cell Type Vector
MOI
(vg/cell)

Transductio
n Efficiency
vs. AAV2

Reference

Human

Retinal Cells

(in vitro)

RPE
R100.CAG-

EGFP

50, 500,

5,000

2.6 to 3.75-

fold higher
[11]

Table 2: Clinical Efficacy of 4D-150 in Wet AMD (PRISM
Trial)

Dose
Level
(vg/eye)

Patient
Populatio
n

Follow-up

Reductio
n in
Annualize
d Anti-
VEGF
Injections

Patients
Injection-
Free

Change
in Best
Corrected
Visual
Acuity
(BCVA)

Referenc
e

3E10
High-need

wet AMD
24 weeks 89% 63%

Stable vs.

aflibercept

control

[2]

1E10
High-need

wet AMD
24 weeks 85%

Not

Reported

Stable vs.

aflibercept

control

[2]

3E10
High-need

wet AMD
52 weeks

83% (vs.

projected

aflibercept)

57%
Not

Reported
[10]
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Table 3: Clinical Efficacy of 4D-150 in DME (SPECTRA
Trial)

Dose Level
(vg/eye)

Patient
Population

Follow-up

Reduction
in
Treatment
Burden

Change in
Best
Corrected
Visual
Acuity
(BCVA)

Reference

3E10 DME 60 weeks

78% (vs.

standard-of-

care)

+9.7 letters [9][12]

Table 4: Safety Profile of 4D-150 in Clinical Trials

Trial
Patient
Population

Dose Range
(vg/eye)

Incidence
of
Intraocular
Inflammatio
n

Other
Significant
Adverse
Events

Reference

PRISM Wet AMD 6E9 - 3E10

2.8% (2 of

71)

experienced

mild,

transient

inflammation

No dose-

limiting

toxicities, no

significant

recurring

inflammation

[1][6][8]

SPECTRA DME 5E9 - 3E10

No

intraocular

inflammation

observed

No serious

adverse

events

related to 4D-

150

[9][12]

Experimental Protocols
This section provides representative methodologies for key experiments involved in the

development and evaluation of AAV vectors like R100. These are generalized protocols and
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may not reflect the specific proprietary methods used by 4D Molecular Therapeutics.

AAV Vector Production and Purification (Representative
Protocol)
Objective: To produce and purify high-titer, high-purity recombinant AAV vectors.

Methodology:

Plasmid Transfection: Co-transfection of HEK293 cells with three plasmids:

AAV vector plasmid containing the transgene cassette flanked by AAV inverted terminal

repeats (ITRs).

AAV helper plasmid providing the Rep and Cap (e.g., R100) genes.

Adenovirus helper plasmid providing the necessary helper functions for AAV replication.

[13][14]

Cell Lysis and Vector Harvest: Cells are harvested 48-72 hours post-transfection and lysed

to release the AAV particles.[13]

Purification:

Clarification: Removal of cell debris by centrifugation and filtration.

Chromatography: Affinity chromatography (e.g., using AVB Sepharose) followed by ion-

exchange chromatography is commonly used for clinical-grade purification.[15]

Ultracentrifugation: Alternatively, cesium chloride or iodixanol density gradient

ultracentrifugation can be used to separate full, genome-containing capsids from empty

capsids and other impurities.[14][16]

Concentration and Formulation: The purified vector is concentrated and formulated in a

suitable buffer for in vivo administration using techniques like tangential flow filtration (TFF).

[15]
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AAV Vector Titer Determination by qPCR
(Representative Protocol)
Objective: To quantify the number of viral genomes (vg) per milliliter of the purified AAV

preparation.

Methodology:

Sample Preparation: The AAV sample is treated with DNase I to remove any contaminating

plasmid DNA that is not encapsidated.[17][18]

Viral Genome Extraction: The DNase-treated AAV capsids are lysed to release the viral

genomes.

Quantitative PCR (qPCR):

A standard curve is generated using a plasmid of known concentration containing the

target sequence (e.g., the ITRs or a region of the transgene).[17][18]

qPCR is performed on the extracted viral genomes using primers and a probe specific to

the target sequence.[17]

The number of viral genomes in the sample is calculated by comparing the qPCR results

to the standard curve.[17]

In Vitro Transduction Efficiency Assay by Flow
Cytometry (Representative Protocol)
Objective: To quantify the percentage of transduced cells and the level of transgene expression

in vitro.

Methodology:

Cell Culture and Transduction: A relevant cell line (e.g., ARPE-19 for RPE cells) or primary

retinal cells are cultured and transduced with the AAV vector expressing a fluorescent

reporter protein (e.g., GFP) at various multiplicities of infection (MOIs).[3][19][20]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 14 Tech Support

https://www.addgene.org/protocols/aav-titration-qpcr-using-sybr-green-technology/
https://www.youtube.com/watch?v=P5R7y8qSy10
https://www.addgene.org/protocols/aav-titration-qpcr-using-sybr-green-technology/
https://www.youtube.com/watch?v=P5R7y8qSy10
https://www.addgene.org/protocols/aav-titration-qpcr-using-sybr-green-technology/
https://www.addgene.org/protocols/aav-titration-qpcr-using-sybr-green-technology/
https://www.biorxiv.org/content/10.1101/2021.06.24.449775.full
https://www.researchgate.net/figure/Flow-cytometry-analysis-on-day-4-post-transduction-with-the-four-AAV-serotypes-a_fig3_377534904
https://pubmed.ncbi.nlm.nih.gov/21552473/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581077?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Harvest and Staining: After a defined incubation period (e.g., 48-72 hours) to allow for

transgene expression, the cells are harvested. If necessary, cells can be stained with

antibodies against cell-specific markers to identify the target cell population.[4]

Flow Cytometry Analysis:

The cells are analyzed on a flow cytometer to determine the percentage of fluorescently

positive cells, indicating successful transduction.[19][21][22]

The mean fluorescence intensity (MFI) can also be measured as an indicator of the level

of transgene expression per cell.[23]

In Vivo Efficacy Study in a Non-Human Primate Model
(Representative Workflow)
Objective: To evaluate the safety, biodistribution, and efficacy of an AAV vector in a large

animal model that closely resembles human ocular anatomy and physiology.
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Caption: Representative workflow for an in vivo study of an ocular gene therapy in NHPs.
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Conclusion
The AAV vector R100 represents a promising platform for ocular gene therapy, enabling

efficient pan-retinal gene delivery via a minimally invasive intravitreal route. The development

of 4D-150, which leverages the R100 capsid, has demonstrated significant potential in clinical

trials for the treatment of wet AMD and DME, with a favorable safety profile and durable clinical

activity. The quantitative data and experimental methodologies outlined in this guide provide a

technical foundation for researchers and drug developers working in the field of ocular gene

therapy. Continued research and clinical development of R100-based therapies hold the

potential to transform the treatment paradigm for a range of retinal diseases.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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